Cas no 1361877-16-8 (2-(3,5-Dichlorophenyl)-5-methylthiazole)

2-(3,5-Dichlorophenyl)-5-methylthiazole is a heterocyclic compound featuring a thiazole core substituted with a 3,5-dichlorophenyl group and a methyl group at the 2- and 5-positions, respectively. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The dichlorophenyl moiety enhances lipophilicity and stability, while the thiazole ring contributes to its potential bioactivity. Its well-defined molecular architecture allows for precise modifications in drug discovery, particularly in the development of antimicrobial or agrochemical agents. The compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial applications.

2-(3,5-Dichlorophenyl)-5-methylthiazole structure

1361877-16-8 structure

Product Name:2-(3,5-Dichlorophenyl)-5-methylthiazole

CAS No:1361877-16-8

MF:C₁₀H₇Cl₂NS

MW:244.140279054642

CID:4820642

Update Time:2025-08-03

2-(3,5-Dichlorophenyl)-5-methylthiazole Chemical and Physical Properties

Names and Identifiers

- 2-(3,5-Dichlorophenyl)-5-methylthiazole
- Inchi： 1S/C10H7Cl2NS/c1-6-5-13-10(14-6)7-2-8(11)4-9(12)3-7/h2-5H,1H3
- InChI Key： GVGJNANDWJHKKJ-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(C=1)C1=NC=C(C)S1)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 193
XLogP3: 4.3
Topological Polar Surface Area: 41.1

2-(3,5-Dichlorophenyl)-5-methylthiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A059000241-1g	2-(3,5-Dichlorophenyl)-5-methylthiazole	1361877-16-8	98%	1g	$889.43	2022-04-02
Alichem	A059000241-5g	2-(3,5-Dichlorophenyl)-5-methylthiazole	1361877-16-8	98%	5g	$2,142.58	2022-04-02
Alichem	A059000241-10g	2-(3,5-Dichlorophenyl)-5-methylthiazole	1361877-16-8	98%	10g	$2,667.82	2022-04-02

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Additional information on 2-(3,5-Dichlorophenyl)-5-methylthiazole

2-(3,5-Dichlorophenyl)-5-methylthiazole

2-(3,5-Dichlorophenyl)-5-methylthiazole, also known by its CAS number 1361877-16-8, is a heterocyclic organic compound with significant applications in various fields, particularly in pharmaceuticals and agrochemicals. This compound belongs to the thiazole family, which is a five-membered ring consisting of two nitrogen atoms and one sulfur atom, making it a versatile structure for various chemical modifications.

The molecular structure of 2-(3,5-Dichlorophenyl)-5-methylthiazole comprises a thiazole ring substituted with a dichlorophenyl group at the 2-position and a methyl group at the 5-position. The presence of chlorine atoms on the phenyl ring introduces electron-withdrawing effects, which can influence the compound's reactivity and pharmacokinetic properties. The methyl group at the 5-position adds to the molecule's stability and may play a role in enhancing its bioavailability.

Recent studies have highlighted the potential of 2-(3,5-Dichlorophenyl)-5-methylthiazole as a lead compound in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be a promising candidate for treating chronic inflammatory diseases like arthritis and inflammatory bowel disease.

In addition to its pharmacological applications, 2-(3,5-Dichlorophenyl)-5-methylthiazole has shown potential in agrochemicals as a fungicide or insecticide. Its ability to disrupt essential biochemical pathways in pathogens makes it a valuable compound for protecting crops from various pests and diseases.

The synthesis of 2-(3,5-Dichlorophenyl)-5-methylthiazole typically involves multi-step reactions, including nucleophilic substitution and cyclization processes. Recent advancements in synthetic chemistry have enabled more efficient and cost-effective methods for producing this compound on an industrial scale.

2-(3,5-Dichlorophenyl)-5-methylthiazole's unique chemical properties make it an attractive target for further research into its biological activities and potential therapeutic uses. Ongoing studies are focusing on optimizing its pharmacokinetic profile and evaluating its safety profile for clinical applications.

In conclusion, CAS No 1361877-16-8, or 2-(3,5-Dichlorophenyl)-5-methylthiazole, stands out as a versatile compound with wide-ranging applications across multiple industries. Its structural features and promising biological activities position it as a key player in future drug development and agricultural innovations.